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Compound Characteristics & Solubility Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Awd 12-281

CAS No.: 257892-33-4

Cat. No.: S519878

The following table consolidates key information about AWD 12-281 from the search results:

Property Details

IUPAC Name 2-[4-[(4,5-Dichloro-2-pyridinyl)carbamoyl]-2-fluorophenyl]-4,5-dihydro-7-(4-
morpholinyl)-4-oxopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester [1]

CAS Number 257892-33-4 [2]

Molecular C27H22CI2FNsOs [2]
Formula

Molecular 458.27 g/mol [2]
Weight

Biological Role Orally active, highly selective Phosphodiesterase 4 (PDE4) inhibitor (ICso = 9.7 nM)
[2].

Research Used in the study of allergic dermatitis, asthma, chronic obstructive pulmonary
Applications disease (COPD), and allergic rhinitis [2].

Solubility Data  No specific quantitative solubility data in DMSO or other solvents was found in
the search results. One source notes that some PDE4 inhibitors developed for
inhalation, like AWD 12-281, have faced challenges due to poor solubility [1].
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Suggested Experimental Workflow for Solubility

Due to the lack of specific data, you will likely need to determine the optimal solubility conditions

empirically. The diagram below outlines a general workflow for this process.
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Start: Prepare AWD 12-281 Stock

Try lower stock
concentration
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Frequently Asked Questions (FAQS)

Q1: What is the typical stock concentration researchers aim for when dissolving AWD 12-281 in
DMSO? While a specific concentration for AWD 12-281 is not published, a common practice for in vitro
research is to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. You should
start with a lower concentration (e.g., 10 mM) and only increase if necessary, as higher concentrations can be

more challenging to dissolve and keep in solution.

Q2: Are there any stability concerns for AWD 12-281 solutions? As a general rule for most chemical

compounds:

e DMSO Stock Solutions: Aliquot and store at -20°C or below. Avoid repeated freeze-thaw cycles to
maintain stability.

e Aqueous Dilutions: These are typically prepared fresh for each experiment. If you observe
precipitation upon dilution, consider adjusting the dilution protocol or the solvent composition.

Q3: The compound does not fully dissolve in DMSO. What are my options? If the standard protocol

fails, you can try:

e Gentle Warming: Briefly warm the vial in your hand or at room temperature. Avoid high heat.

¢ Alternative Solvents: If DMSO alone is insufficient, you might try a co-solvent system. A small
percentage of a co-solvent like ethanol or polyethylene glycol (PEG) can sometimes aid dissolution.
Ensure the co-solvent is compatible with your biological assay.

e Sonication: Extend the sonication time, ensuring the water bath is at room temperature.

Q4: Where can I find more technical data on AWD 12-281? For the most detailed and product-specific
information, it is best to contact the manufacturer or supplier directly. Commercial suppliers like
MedChemExpress (cited in one of the search results) often provide more comprehensive data sheets upon

request [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Compound Characteristics & Solubility Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b519878#awd-12-281-solubility-

issues-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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